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Compound of Interest

Compound Name: Gastrin | (1-14), human

Cat. No.: B612673

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, molecular
weight, and biological signaling pathways of human Gastrin | (1-14). The information is curated
for researchers and professionals in the fields of biochemistry, pharmacology, and drug
development.

Core Chemical and Physical Properties

Human Gastrin | (1-14) is a peptide fragment of the larger gastrin hormone, a key regulator of
gastric acid secretion.[1][2][3] Its fundamental properties are summarized below.
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Amino Acid Sequence

{GIp}-Gly-Pro-Trp-Leu-Glu-

Glu-Glu-Glu-Glu-Ala-Tyr-Gly-

Trp

[1]2]

Sequence (1-Letter Code)

{GIp}GPWLEEEEEAYGW

[3]

Molecular Formula

C79H100N16027

[2]14]

Molecular Weight

1705.73 g/mol

[1]2]

Monoisotopic Mass

1704.69438198 Da

[4]

CAS Number

100940-57-6

[1](2]

Solubility

Soluble in H20

[1](2]

Storage (Powder)

-20°C for up to 3 years

[1]

Storage (In Solvent)

-80°C for up to 1 year

[1]

Biological Activity and Signaling Pathways

Gastrin | exerts its biological effects primarily through binding to the cholecystokinin B (CCK-

B)/gastrin receptor, a G-protein coupled receptor (GPCR).[5][6] This interaction triggers a

cascade of intracellular signaling events that ultimately regulate gastric acid secretion and cell

growth.[6][7] The binding of gastrin to its receptor initiates multiple signal transduction

pathways, including the activation of phospholipase C, which leads to the mobilization of

intracellular calcium and the activation of protein kinase C (PKC).[6] Furthermore, gastrin has

been shown to activate the mitogen-activated protein kinase (MAPK) pathway, specifically
ERK1/2, and the PI3K/AKT pathway, which are crucial for its growth-promoting effects.[5][6][7]
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Figure 1: Simplified signaling pathway of Gastrin | (1-14).

Experimental Protocols

The study of Gastrin | (1-14) involves various experimental techniques to elucidate its
physiological functions and signaling mechanisms. Below are generalized methodologies
commonly employed in gastrin research.

Radioimmunoassay (RIA) for Gastrin Measurement

Radioimmunoassay is a common method for quantifying gastrin levels in biological samples,
such as plasma.

» Sample Collection: Blood samples are collected in EDTA-containing tubes and immediately
placed on ice.[8] Plasma is separated by centrifugation and frozen until analysis.[8] It is
crucial to note that certain medications, like proton pump inhibitors, can significantly elevate
gastrin levels and should be discontinued prior to sample collection for accurate diagnosis of
conditions like Zollinger-Ellison syndrome.[8]

¢ Assay Principle: The assay is a competitive binding assay where unlabeled gastrin in the
sample competes with a fixed amount of radiolabeled gastrin for binding to a limited amount
of anti-gastrin antibody.
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e Procedure:

o

A standard curve is generated using known concentrations of gastrin.

[¢]

Samples and standards are incubated with the anti-gastrin antibody and radiolabeled
gastrin.

[¢]

The antibody-bound gastrin is separated from the free gastrin.

o

The radioactivity of the bound fraction is measured.

» Data Analysis: The concentration of gastrin in the samples is determined by comparing their
radioactivity with the standard curve.

Cell-Based Assays for Signaling Pathway Analysis

To investigate the intracellular signaling pathways activated by Gastrin | (1-14), cell lines
expressing the CCK-B receptor are utilized.

o Cell Culture: Cells are maintained in an appropriate culture medium and conditions.

» Stimulation: Cells are treated with varying concentrations of Gastrin | (1-14) for different time
points.

e Lysis and Protein Quantification: After treatment, cells are lysed, and the total protein
concentration is determined.

o Western Blotting: Equal amounts of protein are separated by SDS-PAGE, transferred to a
membrane, and probed with specific antibodies against phosphorylated (activated) forms of
signaling proteins (e.g., p-ERK, p-Akt) and total proteins as controls.

o Detection and Analysis: The protein bands are visualized using chemiluminescence or
fluorescence, and the band intensities are quantified to determine the level of protein
activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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